Cas no 141872-16-4 (Ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate)
Ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate is a heterocyclic compound featuring a triazine core substituted with chloro, methyl, and ester functional groups. Its structural properties make it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the chloro and ester groups enhances reactivity, facilitating further functionalization through nucleophilic substitution or hydrolysis. The methyl group contributes to stability and influences steric interactions. This compound is valued for its potential in constructing complex molecular frameworks, particularly in medicinal chemistry, where triazine derivatives are known for their biological activity. Its synthetic utility and well-defined reactivity profile make it a useful building block in research and industrial applications.
141872-16-4 structure
Product Name:Ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate
CAS No:141872-16-4
MF:C7H8ClN3O2
MW:201.610320091248
CID:101383
PubChem ID:15657912
Update Time:2025-06-09
Ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate
- 1,2,4-Triazine-6-carboxylicacid, 5-chloro-3-methyl-, ethyl ester
- Ethyl 3-methyl-5-chloro-1.2.4-triazine-6-carboxylate
- DTXSID10576448
- AB48552
- EN300-364892
- ETHYL5-CHLORO-3-METHYL-1,2,4-TRIAZINE-6-CARBOXYLATE
- 141872-16-4
- SCHEMBL9590986
-
- Inchi： 1S/C7H8ClN3O2/c1-3-13-7(12)5-6(8)9-4(2)10-11-5/h3H2,1-2H3
- InChI Key： NWRXASFMSMTEHT-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OCC)N=NC(C)=N1
Computed Properties
- Exact Mass: 201.03100
- Monoisotopic Mass: 201.0305042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 65Ų
Experimental Properties
- PSA: 64.97000
- LogP: 1.01010
Ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate Customs Data
- HS CODE：2933699090
- Customs Data：
China Customs Code:
2933699090Overview:
2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%
Ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-364892-0.05g |
ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate |
141872-16-4 | 90.0% | 0.05g |
$537.0 | 2025-03-18 | |
| Enamine | EN300-364892-0.1g |
ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate |
141872-16-4 | 90.0% | 0.1g |
$701.0 | 2025-03-18 | |
| Enamine | EN300-364892-0.25g |
ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate |
141872-16-4 | 90.0% | 0.25g |
$999.0 | 2025-03-18 | |
| Enamine | EN300-364892-0.5g |
ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate |
141872-16-4 | 90.0% | 0.5g |
$1574.0 | 2025-03-18 | |
| Enamine | EN300-364892-1.0g |
ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate |
141872-16-4 | 90.0% | 1.0g |
$2019.0 | 2025-03-18 | |
| Enamine | EN300-364892-2.5g |
ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate |
141872-16-4 | 90.0% | 2.5g |
$3957.0 | 2025-03-18 | |
| Enamine | EN300-364892-5.0g |
ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate |
141872-16-4 | 90.0% | 5.0g |
$5854.0 | 2025-03-18 | |
| Enamine | EN300-364892-10.0g |
ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate |
141872-16-4 | 90.0% | 10.0g |
$8680.0 | 2025-03-18 |
Ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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